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Compound of Interest

Cadmium chloride
Compound Name:

hemi(pentahydrate)

cat. No.: B1256902

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cadmium Chloride, with a specific
focus on its hydrated forms, particularly the hemi(pentahydrate). It covers its chemical identity,
physicochemical properties, biological effects, and established experimental protocols, tailored
for a scientific audience.

Compound Identification and CAS Number Analysis

Cadmium chloride is a white crystalline compound known to exist in several hydration states.
While the user specified CAS number 7790-78-5 in conjunction with "hemi(pentahydrate),"” it is
crucial to clarify that this CAS number is most frequently assigned to the cadmium chloride
hydrate in general or, more specifically, the hemi(pentahydrate) form (CdClz-2.5H20) by
chemical suppliers.[1][2][3][4] However, other hydrates are also known, such as the
monohydrate (CdClz-H20) and the anhydrous form (CdClIz).[5] This guide will focus on the
properties and effects of cadmium chloride as reported in scientific literature, which often
utilizes various hydrated forms interchangeably for solution-based studies.

Chemical Formula: CdClz-2.5H20[1] Molecular Weight: 228.36 g/mol [1][6]

Physicochemical Properties
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The properties of cadmium chloride can vary slightly based on its hydration state. The data

below pertains to the commonly cited hydrated forms.

Property Value Source(s)
White crystalline powder,

Appearance [1][7]
chunks, or crystals.

Density 3.327 g/cm3 [71[8]

Melting Point 34 °C [718]

Boiling Point 960 °C [7]

o Highly soluble; 1680 g/L (20

Solubility in Water [7]
°C).

Vapor Pressure 10 mmHg at 656 °C [1107]
Stable under recommended

Stability storage conditions. It is [7119]
hygroscopic and air-sensitive.
Strong oxidizing agents,

o aluminum, potassium, bromine
Incompatibilities [O][10][11]

trifluoride, zinc, selenium, and

tellurium.

Toxicology and Biological Effects

Cadmium is a well-documented environmental toxicant and human carcinogen that exerts its

effects through complex molecular mechanisms.[10][12] Chronic exposure can lead to kidney

damage, bone disease, and an increased risk of cancer.[10][11][13][14]

Mechanism of Action: The primary mechanism of cadmium chloride toxicity is the induction of

oxidative stress.[13][15][16] Cadmium disrupts cellular redox homeostasis by depleting

antioxidants, such as glutathione, and inhibiting antioxidant enzymes like superoxide

dismutase.[15][17] This leads to an accumulation of reactive oxygen species (ROS), causing
damage to lipids, proteins, and DNA.[13][15][16]
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Key Signaling Pathways: Cadmium exposure activates multiple intracellular signaling pathways
that regulate cell fate, leading to apoptosis, necrosis, or carcinogenesis depending on the cell
type and dosage.[12][18]

o Mitogen-Activated Protein Kinase (MAPK) Pathways: Cadmium is known to activate all three
major MAPK pathways: ERK1/2, JNK, and p38.[12][19][20] These pathways are involved in
transmitting extracellular signals to the nucleus to control gene expression related to stress
response, proliferation, and apoptosis.[19][21]

o PI3K/Akt Pathway: This pathway is crucial for cell survival. Cadmium can activate Akt, which
in turn can influence the stability of oncogenes like c-Myc, contributing to its carcinogenic
potential.[12]

e Apoptosis Pathways: Cadmium induces apoptosis through both caspase-dependent and -
independent mechanisms.[18] It disrupts the mitochondrial membrane potential, leading to
the release of cytochrome c, which activates caspase-3.[17][18] It can also trigger the
release of Apoptosis Inducing Factor (AIF) for a caspase-independent cell death pathway.
[18]

Extracellular

Click to download full resolution via product page
Caption: Cadmium induces apoptosis via ROS and MAPK signaling.

Experimental Protocols & Workflows

Cadmium chloride is frequently used in in vitro studies to investigate heavy metal toxicity.
Below is a representative protocol for assessing cytotoxicity.
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This protocol is synthesized from methodologies described for assessing cytotoxicity in cell
lines like HepG2 and LLC-PK1.[13][22][23][24]

Objective: To determine the concentration-dependent cytotoxicity of cadmium chloride on a
selected cell line.

Materials:

o Cadmium chloride hemi(pentahydrate) (CAS 7790-78-5)
e Human cell line (e.g., HepG2, HEK293)

o Complete culture medium (e.g., DMEM with 10% FBS)[25]
e Phosphate Buffered Saline (PBS)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent (5 mg/mL in
PBS)

e DMSO (Dimethyl sulfoxide)
e 96-well tissue culture plates
e CO:z2 incubator (37°C, 5% CO2)
e Microplate reader
Methodology:
o Cell Seeding:
o Culture cells to ~80% confluency.

o Trypsinize, count, and seed the cells into a 96-well plate at a density of 5 x 103 to 1 x 10
cells/well in 100 pL of complete medium.

o Incubate for 24 hours to allow for cell attachment.[24]

e Treatment Preparation:
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o Prepare a stock solution of Cadmium Chloride in sterile, distilled water.[23]

o Perform serial dilutions in complete culture medium to achieve the desired final
concentrations (e.g., a range from 1 pM to 100 pM).[17][23]

e Cell Treatment:
o Remove the old medium from the wells.

o Add 100 pL of the prepared cadmium chloride dilutions to the respective wells. Include a
"vehicle control" group treated with medium only.

o Incubate the plate for a specified duration (e.g., 24 or 48 hours).[13][26]
e MTT Assay:
o After incubation, add 10 pyL of MTT stock solution to each well.

o Incubate for an additional 3-4 hours, allowing viable cells to convert MTT into formazan
crystals.

o Carefully remove the medium from each well.

o Add 100 pL of DMSO to each well to dissolve the formazan crystals.

o Gently shake the plate for 5-10 minutes to ensure complete dissolution.
o Data Acquisition:

o Measure the absorbance at 570 nm using a microplate reader.

o Calculate cell viability as a percentage relative to the vehicle control group.
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@tion of CdClz@

6. Solubilization Step
(if required, e.g., DMSO)
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Caption: Standard workflow for assessing cadmium chloride cytotoxicity.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1256902?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Development

Beyond toxicology, cadmium chloride serves several roles in scientific and industrial
applications:

o Pigment Production: It is a precursor for preparing cadmium sulfide (CdS), known as
"Cadmium Yellow," a stable inorganic pigment.[5][27]

o Electroplating: Used to deposit cadmium coatings on other metals for corrosion resistance.
[27][28]

» Biological Research: Employed as a tool to study the cellular responses to heavy metal
stress, oxidative damage, and the mechanisms of apoptosis.[15][28]

o Analytical Chemistry: Serves as a reagent in various analytical procedures.[28]

Safety and Handling

Cadmium chloride is classified as highly toxic, a suspected human carcinogen, and may cause
genetic defects and impair fertility.[9][14][29][30]

o Personal Protective Equipment (PPE): Always handle in a chemical fume hood. Wear
appropriate protective clothing, impervious gloves, and safety goggles.[31][32][33]
Respiratory protection is required to prevent inhalation of dust.[32][34]

» Handling: Avoid dust generation. Do not ingest or inhale.[31] Wash hands thoroughly after
handling.[9]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances.[31][32]

» Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations.[9][31] Do not allow it to enter drains or the environment.[30][32]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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